Cas no 2228148-98-7 (O-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylhydroxylamine)
O-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylhydroxylamine
- EN300-1978286
- O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine
- 2228148-98-7
-
- Inchi: 1S/C7H12ClN3O/c1-4-6(5(2)12-9)7(8)11(3)10-4/h5H,9H2,1-3H3
- InChI Key: FBNZEYLFAZKYQG-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C)=NN1C)C(C)ON
Computed Properties
- Exact Mass: 189.0668897g/mol
- Monoisotopic Mass: 189.0668897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 53.1Ų
O-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1978286-1g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 1g |
$1557.0 | 2023-09-16 | ||
| Enamine | EN300-1978286-5g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 5g |
$4517.0 | 2023-09-16 | ||
| Enamine | EN300-1978286-10g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 10g |
$6697.0 | 2023-09-16 | ||
| Enamine | EN300-1978286-0.05g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 0.05g |
$1308.0 | 2023-09-16 | ||
| Enamine | EN300-1978286-0.1g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 0.1g |
$1371.0 | 2023-09-16 | ||
| Enamine | EN300-1978286-0.25g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 0.25g |
$1432.0 | 2023-09-16 | ||
| Enamine | EN300-1978286-0.5g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 0.5g |
$1495.0 | 2023-09-16 | ||
| Enamine | EN300-1978286-1.0g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 1g |
$1557.0 | 2023-06-02 | ||
| Enamine | EN300-1978286-2.5g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 2.5g |
$3051.0 | 2023-09-16 | ||
| Enamine | EN300-1978286-5.0g |
O-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]hydroxylamine |
2228148-98-7 | 5g |
$4517.0 | 2023-06-02 |
O-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylhydroxylamine Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on O-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylhydroxylamine
O-1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)Ethylhydroxylamine (CAS No. 2228148-98-7): A Promising Scaffold in Modern Medicinal Chemistry
O-1-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylhydroxylamine (CAS No. 2228148-98-7) represents a structurally unique and synthetically versatile compound that has garnered significant attention in contemporary chemical research. This molecule features a pyrazole core substituted with a chlorine atom at position 5, dimethyl groups at positions 1 and 3, and a hydroxylamine-derived ethyl chain. The integration of these functional groups creates a scaffold with tunable physicochemical properties, making it an attractive candidate for drug discovery programs targeting diverse biological pathways.
The pyrazole ring system is a well-established heterocyclic framework in pharmaceutical science, known for its ability to modulate enzyme activity and receptor interactions. Recent studies have demonstrated that the introduction of electronegative substituents like chlorine atoms can significantly enhance metabolic stability while maintaining favorable lipophilicity profiles. In the case of this compound, the strategic placement of the chlorine atom at position 5 of the pyrazole ring introduces steric and electronic effects that may influence binding affinities to target proteins.
The N-hydroxylamine functionality present in this molecule is particularly noteworthy due to its dual role as both a synthetic handle and a bioactive motif. Hydroxylamines are widely utilized in medicinal chemistry for their ability to form oxime derivatives through condensation reactions with carbonyl compounds. This property has been exploited in the development of prodrug strategies where hydroxylamine moieties act as reversible masking agents for pharmacophores. Recent advances in click chemistry have further expanded the utility of hydroxylamines as components of bioconjugation reactions.
Synthetic approaches to this compound typically involve multi-step organic transformations starting from readily available pyrazole precursors. The formation of the ethyl hydroxylamine side chain requires careful control of reaction conditions to preserve the integrity of the pyrazole ring system while ensuring regioselective substitution at position 4. Modern synthetic protocols often employ transition metal-catalyzed cross-coupling reactions to achieve high yields and purity levels required for pharmaceutical applications.
In terms of biological activity, preliminary investigations suggest that compounds bearing this structural motif exhibit promising pharmacological profiles. For instance, analogs with similar substitution patterns have demonstrated anti-inflammatory properties through inhibition of cyclooxygenase enzymes. The presence of both electron-withdrawing (chlorine atom) and electron-donating (methyl groups) substituents on the pyrazole ring may contribute to these effects by modulating molecular interactions with target proteins.
The potential applications of this compound extend beyond traditional drug development into areas such as agrochemicals and materials science. In agricultural research, pyrazole derivatives are being explored for their herbicidal and fungicidal activities due to their ability to disrupt essential metabolic pathways in plant pathogens. The specific substitution pattern found in this molecule could provide enhanced selectivity against target organisms while minimizing environmental impact.
From a mechanistic perspective, computational studies using molecular docking simulations have provided insights into how this compound might interact with biological targets. These models suggest that the spatial arrangement of functional groups allows for optimal hydrogen bonding interactions with enzyme active sites, potentially enhancing catalytic efficiency or inhibitory potency depending on the specific application context.
In conclusion, O-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylhydroxylamine (CAS No. 2228148-98-7) stands out as a valuable chemical entity with broad applicability across multiple scientific disciplines. Its unique combination of structural features offers opportunities for further exploration through both experimental studies and computational modeling approaches aimed at optimizing its performance in various application domains.
2228148-98-7 (O-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)